H2L 5765834
H2L 5765834
Antagonist of the lysophosphatidic acid receptors LPA1, LPA5 and LPA3 (IC50 values are 94, 463 and 752 nM respectively). Exhibits no effect at LPA2 or LPA4 receptors.
Brand Name:
Vulcanchem
CAS No.:
420841-84-5
VCID:
VC0004951
InChI:
InChI=1S/C21H12N2O7/c24-19-17-9-4-12(21(26)27)10-18(17)20(25)22(19)14-2-1-3-16(11-14)30-15-7-5-13(6-8-15)23(28)29/h1-11H,(H,26,27)
SMILES:
C1=CC(=CC(=C1)OC2=CC=C(C=C2)[N+](=O)[O-])N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)O
Molecular Formula:
C21H12N2O7
Molecular Weight:
404.3 g/mol
H2L 5765834
CAS No.: 420841-84-5
Cat. No.: VC0004951
Molecular Formula: C21H12N2O7
Molecular Weight: 404.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Antagonist of the lysophosphatidic acid receptors LPA1, LPA5 and LPA3 (IC50 values are 94, 463 and 752 nM respectively). Exhibits no effect at LPA2 or LPA4 receptors. |
|---|---|
| CAS No. | 420841-84-5 |
| Molecular Formula | C21H12N2O7 |
| Molecular Weight | 404.3 g/mol |
| IUPAC Name | 2-[3-(4-nitrophenoxy)phenyl]-1,3-dioxoisoindole-5-carboxylic acid |
| Standard InChI | InChI=1S/C21H12N2O7/c24-19-17-9-4-12(21(26)27)10-18(17)20(25)22(19)14-2-1-3-16(11-14)30-15-7-5-13(6-8-15)23(28)29/h1-11H,(H,26,27) |
| Standard InChI Key | HFYPTENHTPNXGP-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)OC2=CC=C(C=C2)[N+](=O)[O-])N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)OC2=CC=C(C=C2)[N+](=O)[O-])N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)O |
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